molecular formula C10H10O4S B8337611 6-Mesyloxy-1-indanone

6-Mesyloxy-1-indanone

Cat. No.: B8337611
M. Wt: 226.25 g/mol
InChI Key: JJLOXJYWMGPMEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Mesyloxy-1-indanone is a useful research compound. Its molecular formula is C10H10O4S and its molecular weight is 226.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10O4S

Molecular Weight

226.25 g/mol

IUPAC Name

(3-oxo-1,2-dihydroinden-5-yl) methanesulfonate

InChI

InChI=1S/C10H10O4S/c1-15(12,13)14-8-4-2-7-3-5-10(11)9(7)6-8/h2,4,6H,3,5H2,1H3

InChI Key

JJLOXJYWMGPMEU-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OC1=CC2=C(CCC2=O)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.6 ml of methanesulfonyl chloride were added dropwise while stirring to a solution, cooled to 0°, of 12.0 g of 6-hydroxy-1-indanone and 45.2 ml of triethylamine in 350 ml of dichloro-methane and the solution was stirred at this temperature for an additional 1.5 hours. The reaction mixture was subsequently diluted with 200 ml of dichloromethane, washed twice with 150 ml of saturated sodium hydrogen carbonate solution each time an the combined aqueous phases were extracted once with 100 ml of dichloromethane. The combined organic phases were washed with 200 ml of saturated sodium chloride solution, dried over magnesium sulfate and evaporated in a vacuum. 18.3 g (99%) of 6-mesyloxy-1-indanone were obtained as a brown solid which was used directly in the next reaction.
Quantity
12.6 mL
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step Two
Quantity
45.2 mL
Type
reactant
Reaction Step Two
Quantity
350 mL
Type
solvent
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three

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